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Compound of Interest

Compound Name: 17-DMAP-GA

Cat. No.: B11930011

Disclaimer: The compound "17-DMAP-GA" is not a recognized chemical identifier. This guide
pertains to 17-DMAG (also known as Alvespimycin), a potent derivative of geldanamycin and a
widely researched inhibitor of Heat Shock Protein 90 (Hsp90).[1][2][3] Given its cytotoxic
potential and the fact that its toxicological properties have not been fully elucidated, it should be
handled as a hazardous substance.[1][4]

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of 17-DMAG in a
laboratory setting.

Hazard Identification and Safety Precautions

17-DMAG is classified as harmful if swallowed or in contact with skin and causes serious eye
irritation.[5][6] It is imperative to avoid ingestion, inhalation, and any direct contact with the skin,
eyes, or clothing.[1] All handling procedures should be performed in a designated area, such as
a certified chemical fume hood or a biological safety cabinet, to minimize exposure risk.[7]

Chemical and Physical Properties of 17-DMAG

The following table summarizes the key quantitative data for 17-DMAG (Alvespimycin).
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Property Value

Molecular Formula C32H48N40s

Molecular Weight 616.7 g/mol [5]

Appearance Crystalline solid[1]

Purity >98%

Storage Temperature -20°C[8]

Stability > 4 years (when stored correctly)[8]

DMSO: ~13 mg/mLDMF: ~20 mg/mLEthanol: ~2

Solubilit
Y mg/mL1:1 DMF:PBS (pH 7.2): ~0.5 mg/mL[1][8]

UV/Vis Maximum 220, 332, 529 nm[1][8]

Operational Plan: From Receipt to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of 17-DMAG.

Personal Protective Equipment (PPE)

The primary goal of PPE is to create a barrier between the handler and the hazardous
compound. The following PPE is mandatory when handling 17-DMAG, particularly in its solid,
powdered form which carries a high risk of aerosolization.
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PPE Category

Specification

Gloves

Two pairs of chemotherapy-rated nitrile gloves
(compliant with ASTM D6978 standard).[7]

Eye/Face Protection

Safety goggles and a full-face shield.[7]

Lab Coat/Gown

A disposable, solid-front, back-closing gown
made of a low-permeability fabric (e.g.,

polyethylene-coated).[7]

Respiratory

A NIOSH-approved N95 or higher-level
respirator is required when handling the solid

compound outside of a ventilated enclosure.[7]

[9]

Experimental Protocol: Preparation of a 10 mM Stock

Solution in DMSO

This protocol details the methodology for reconstituting lyophilized 17-DMAG.

e Preparation:

o Ensure all necessary equipment, including vials, high-quality anhydrous DMSO, and

pipettes, are assembled within a certified chemical fume hood.

o Don all required PPE as specified in the table above.

e Reconstitution:

o Allow the vial of 17-DMAG to equilibrate to room temperature before opening to prevent

moisture condensation.

o To prepare a 10 mM stock solution from 1 mg of 17-DMAG (Formula Weight: 616.7 g/mol
), add 162.15 pL of anhydrous DMSO to the vial.

o Cap the vial securely and vortex gently until the solid is completely dissolved. Gentle

warming to 37°C or sonication can aid dissolution.[3]
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o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C. When stored correctly, the stock solution is stable for an
extended period.

e Agueous Solution Preparation:

o 17-DMAG is sparingly soluble in agueous buffers.[1] For experiments requiring an
agueous solution, first dissolve 17-DMAG in an organic solvent like DMSO or DMF, and
then dilute with the aqueous buffer of choice.[1]

o Aqueous solutions should not be stored for more than one day.[1]

Disposal Plan

All materials contaminated with 17-DMAG, including unused solutions, empty vials, pipette tips,
and contaminated PPE, must be disposed of as hazardous chemical waste.

o Segregation: Collect all 17-DMAG waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Decontamination: Decontaminate the work area (fume hood, benchtops) with an appropriate
cleaning agent.

o Regulatory Compliance: All waste disposal must be carried out in strict accordance with
local, state, and federal environmental regulations. Contact your institution's Environmental
Health and Safety (EHS) department for specific guidelines.

Visualizations: Workflows and Mechanisms

The following diagrams illustrate the safe handling workflow and the primary mechanism of
action for 17-DMAG.
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Hsp90 Chaperone Cycle

17-DMAG
1. Preparation

- Assemble all materials in fume hood
- Don full PPE

Binds to N-terminal

ATP-binding pocket
Proceed with caution

2. Weighing & Reconstitution
- Handle solid in ventilated enclosure
- Use anhydrous solvent (e.g., DMSO)
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- Clean all work surfaces
- Wipe down equipment

5. Waste Disposal

- Segregate all contaminated materials
- Dispose as hazardous waste via EHS

Cell Cycle Arrest & Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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